Cas no 2166784-72-9 (2-bromopropyl 2-methylpentanoate)

• Product Name: 2-bromopropyl 2-methylpentanoate
• CAS No: 2166784-72-9
• MF: C₉H₁₇BrO₂
• MW: 237.134082555771
• CID: 6138550
• PubChem ID: 165447574
• Update Time: 2025-06-12

2-bromopropyl 2-methylpentanoate Chemical and Physical Properties

Names and Identifiers

• 2-bromopropyl 2-methylpentanoate
• 2166784-72-9
• EN300-1571313

• Inchi： 1S/C9H17BrO2/c1-4-5-7(2)9(11)12-6-8(3)10/h7-8H,4-6H2,1-3H3
• InChI Key： XBHVAYWYRJQILV-UHFFFAOYSA-N
• SMILES： BrC(C)COC(C(C)CCC)=O

Computed Properties

• Exact Mass: 236.04119g/mol
• Monoisotopic Mass: 236.04119g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26.3Ų

Additional information on 2-bromopropyl 2-methylpentanoate

Comprehensive Analysis of 2-Bromopropyl 2-Methylpentanoate (CAS No. 2166784-72-9): Properties, Applications, and Industry Trends

2-Bromopropyl 2-methylpentanoate (CAS No. 2166784-72-9) is an organic ester compound featuring a brominated propyl group and a branched-chain 2-methylpentanoate moiety. This structurally unique molecule has garnered attention in specialized chemical synthesis due to its versatile reactivity profile. The presence of both the bromine substituent and ester functionality enables dual reactivity pathways, making it valuable for applications ranging from pharmaceutical intermediates to advanced material science.

Recent trends in green chemistry and sustainable synthesis have increased interest in optimizing the production of compounds like 2-bromopropyl 2-methylpentanoate. Researchers are exploring catalytic methods to improve atom economy while minimizing waste generation. The compound's lipophilic character, attributed to its branched alkyl chain, also makes it relevant in studies of bioavailability enhancement for certain therapeutic agents, aligning with current drug delivery research priorities.

From a molecular perspective, the CAS 2166784-72-9 compound exhibits distinct physicochemical properties. The ester linkage provides stability under physiological conditions while remaining susceptible to enzymatic cleavage, a feature leveraged in prodrug design. Its logP value (predicted to be >2) suggests moderate membrane permeability, explaining its utility in formulation science. Analytical characterization typically employs GC-MS and NMR spectroscopy, with the bromine atom producing characteristic splitting patterns in ¹H-NMR spectra.

Industrial applications of 2-methylpentanoate derivatives have expanded significantly, particularly in the flavor and fragrance sector where branched-chain esters contribute to fruity olfactory profiles. While 2-bromopropyl 2-methylpentanoate itself isn't directly used as a fragrance, its synthetic intermediates play roles in creating complex aroma molecules. This connects to growing consumer demand for natural-identical compounds in food and cosmetic applications.

The compound's stability profile warrants special consideration. Like many brominated organic compounds, proper storage conditions (typically under inert atmosphere at ≤4°C) are recommended to prevent degradation. Modern quality control protocols emphasize HPLC purity analysis with UV detection at 210-220 nm for batch-to-batch consistency. These practices align with tightening regulatory standards in fine chemical production worldwide.

Emerging research directions include exploring 2-bromopropyl 2-methylpentanoate as a building block for liquid crystal materials and ionic liquids. The bromine atom's polarizability and the ester's conformational flexibility show promise in designing advanced electrolytes for energy storage applications. Such developments respond to the global push for renewable energy technologies and high-performance materials.

Synthetic methodologies continue to evolve, with recent literature reporting improved yields via microwave-assisted synthesis of similar bromoesters. These techniques reduce reaction times from hours to minutes while maintaining excellent selectivity - a crucial factor for industrial scale-up. The compound's structure-activity relationships are also being investigated through computational chemistry approaches, including DFT calculations to predict reactivity hotspots.

From a commercial perspective, suppliers typically provide 2-bromopropyl 2-methylpentanoate at purities ranging from 95% to 99%, with pricing reflecting the complexity of bromination steps required. The growing custom synthesis market has increased availability of this niche compound, particularly for research institutions and specialty chemical developers. Proper material safety data documentation remains essential for international compliance.

Environmental considerations have prompted studies on the biodegradation pathways of brominated esters. While 2-methylpentanoate fragments typically undergo rapid β-oxidation, the bromopropyl component requires specific microbial consortia for complete mineralization. These findings inform waste treatment protocols for laboratories and manufacturing facilities handling such compounds.

Looking forward, innovation in continuous flow chemistry may revolutionize production of CAS 2166784-72-9 and related compounds. The precise control over reaction parameters in microreactors could enhance safety and efficiency for bromination steps. This aligns with broader industry shifts toward process intensification and Industry 4.0 adoption in chemical manufacturing.